Superior Retroviral Transduction vs. DOTAP
In a direct head-to-head study, the DOSPA:DOPE lipid formulation demonstrated significantly superior performance in enhancing retroviral transduction of TF-1 target cells compared to both DC-Chol:DOPE and DOTMA:DOPE formulations. The relative effectiveness was quantified by the fold-increase in transduction efficiency (TE) over non-treated controls [1].
| Evidence Dimension | Fold Increase in Transduction Efficiency (TE) over Non-treated Control |
|---|---|
| Target Compound Data | 11.9-fold increase |
| Comparator Or Baseline | DOTMA:DOPE (1.2-fold increase) and DC-Chol:DOPE (6.2-fold increase) |
| Quantified Difference | DOSPA:DOPE is 9.9x more effective than DOTMA:DOPE and 1.9x more effective than DC-Chol:DOPE. |
| Conditions | Static transduction of TF-1 cells with retroviral supernatants. Optimal lipid dose. |
Why This Matters
This demonstrates that selecting DOSPA-based reagents can achieve near-maximum transduction with a single treatment, whereas monocationic alternatives like DOTMA may require multi-fold higher doses or repeated applications to achieve comparable results, directly impacting protocol efficiency and cost.
- [1] Swaney, W. P., Sorgi, F. L., Bahnson, A. B., & Barranger, J. A. (1997). The effect of cationic liposome pretreatment and cenfrifugation on retrovirus-mediated gene transfer. Gene Therapy, 4(12), 1379–1386. View Source
